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Introduction

Secnidazole, a second-generation 5-nitroimidazole antimicrobial agent, is a potent drug
effective against various anaerobic protozoa and bacteria.[1][2] It is structurally related to
metronidazole and tinidazole but exhibits improved oral absorption and a longer terminal
elimination half-life.[1][3] Commercially, secnidazole is often available as a hemihydrate, a
crystalline form containing one molecule of water for every two molecules of secnidazole.[4][5]
Understanding the physicochemical properties and employing robust characterization
techniques are paramount for the formulation development, quality control, and regulatory
approval of secnidazole hemihydrate drug products.

This technical guide provides an in-depth overview of the core physicochemical properties of
sechidazole hemihydrate, detailed experimental protocols for its characterization, and a
summary of key data in a structured format to facilitate easy reference and comparison.

Physicochemical Properties

The physicochemical properties of an active pharmaceutical ingredient (API) are critical
determinants of its biopharmaceutical performance, including solubility, dissolution rate, and
stability.
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General Properties

Secnidazole is chemically designated as 1-(2-hydroxypropyl)-2-methyl-5-nitroimidazole.[6][7] A
summary of its general properties is presented in Table 1.

Table 1: General Physicochemical Properties of Secnidazole

Property Value Reference
Molecular Formula C7H11N303 [1]
Molecular Weight 185.18 g/mol [11[7]
Appearance White crystalline powder [5]

Melting Point 76 °C (anhydrous form) [718]

Not explicitly found in search
pKa
results

LogP (XLogP3) 0.2 [1]

Solubility

Secnidazole's solubility is pH-dependent, a crucial factor for its absorption in the
gastrointestinal tract.[4][9] It is more soluble in acidic conditions.[4][9] The aqueous solubility of
secnidazole is approximately 40 mg/mL.[10] A summary of its solubility in various solvents is
provided in Table 2.

Table 2: Solubility of Secnidazole
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Solvent Solubility Reference

34 mg/mL (Sonication

Water [3]
recommended)

Water (pH 7.4) >27.8 pg/mL [1]
35 mg/mL (Sonication

Ethanol [3]
recommended)

DMSO 37 - 60 mg/mL [3][11]

Chloroform Soluble [8]

Polymorphism and Crystal Structure

Secnidazole is known to exhibit crystal pseudopolymorphism, with both an anhydrous and a
hemihydrate form being characterized.[6] While the powder X-ray diffraction (PXRD) patterns of
the anhydrous and hemihydrate forms are similar, their crystal structures differ.[6] The
hemihydrate is the commercially available and stable form at room temperature.[4][5] The
crystal structure of secnidazole hemihydrate has been determined to be a monoclinic system.
[6][12] The unit cell parameters for both forms are detailed in Table 3.

Table 3: Crystallographic Data for Secnidazole Anhydrous and Hemihydrate Forms
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Anhydrous Secnidazole
Parameter . . Reference

Secnidazole Hemihydrate
Crystal System Monoclinic Monoclinic [6]
Space Group P2i/c Not specified [6]
a 12.426(2) A 12.424(2) A [6]
b 12.173(2) A 12.187(2) A [6]
c 6.656(1) A 6.662(1) A [6]
B 100.19(1)° 100.9(2)° [6]
Calculated Density N

1.271 g/cm3 Not specified [6]

(Dx)

Stability

The stability of secnidazole hemihydrate is influenced by environmental factors such as

humidity. It is reported to be unstable above 54% relative humidity.[4][13] Forced degradation

studies have shown that secnidazole undergoes degradation under acidic, alkaline, oxidative,

and photolytic conditions.[14]

Characterization of Secnidazole Hemihydrate

A combination of analytical techniques is essential for the comprehensive characterization of

sechidazole hemihydrate, ensuring its identity, purity, and quality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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